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Compound of Interest

Compound Name: Alpen

Cat. No.: B10775407 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Alpinone as a standard in

flavonoid research. This document outlines the physicochemical properties of Alpinone,

detailed protocols for its use in quantitative analysis, and its application in studying

immunological signaling pathways.

Introduction to Alpinone
Alpinone is a flavonoid, specifically a flavanone, that serves as a valuable reference standard

in analytical chemistry and biomedical research. Its stable structure and well-defined properties

make it an excellent candidate for the quantification of other flavonoids in complex mixtures,

such as plant extracts and pharmaceutical formulations. Furthermore, recent studies have

highlighted its role as a positive regulator of the innate immune response, expanding its utility

in drug discovery and immunology.

Physicochemical Properties of Alpinone
A thorough understanding of the physicochemical properties of a standard is crucial for its

proper handling, storage, and application in experimental settings. The key properties of

Alpinone are summarized in the table below.
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Property Value Reference

Molecular Formula C₁₆H₁₄O₅ [1]

Molecular Weight 286.28 g/mol [1]

IUPAC Name

3,5-dihydroxy-7-methoxy-2-

phenyl-2,3-dihydrochromen-4-

one

[1]

CAS Number 480-13-7

Melting Point Not Available

Solubility
Soluble in methanol, ethanol,

and other organic solvents.

Appearance Typically a crystalline solid.

Spectroscopic Data for Alpinone
Spectroscopic data is essential for the identification and confirmation of Alpinone. While

specific, high-resolution spectra for Alpinone are not readily available in the public domain, the

following sections describe the expected spectral characteristics for a flavanone of this nature.

UV-Vis Spectroscopy
In methanol, flavonoids typically exhibit two major absorption bands in the UV-Vis spectrum.

For a flavanone like Alpinone, these bands are expected in the following regions:

Band I: 310-330 nm

Band II: 275-295 nm

The precise λmax should be determined experimentally when preparing standard solutions for

HPLC-UV analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H-NMR: The proton NMR spectrum of Alpinone in a solvent like CDCl₃ would be expected to

show distinct signals corresponding to the aromatic protons on the A and B rings, the protons of
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the heterocyclic C ring, and the methoxy group protons.

¹³C-NMR: The carbon-13 NMR spectrum provides information on all the carbon atoms in the

Alpinone molecule. The chemical shifts will be characteristic of the flavanone skeleton, with

distinct signals for the carbonyl carbon, aromatic carbons, and the carbons of the heterocyclic

ring and methoxy group.

Fourier-Transform Infrared (FT-IR) Spectroscopy
The FT-IR spectrum of Alpinone, typically obtained as a KBr pellet, would display characteristic

absorption bands for its functional groups. Expected peaks would include:

O-H stretching: A broad band around 3500-3200 cm⁻¹ due to the hydroxyl groups.

C-H stretching (aromatic and aliphatic): Peaks just above and below 3000 cm⁻¹.

C=O stretching (carbonyl): A strong, sharp peak around 1680-1640 cm⁻¹.

C=C stretching (aromatic): Peaks in the 1600-1450 cm⁻¹ region.

C-O stretching: Bands in the 1300-1000 cm⁻¹ region.

Alpinone in Quantitative Analysis: HPLC-UV
Protocol
Alpinone is an effective external standard for the quantification of other flavonoids in various

samples using High-Performance Liquid Chromatography with UV detection (HPLC-UV).

Experimental Workflow for HPLC-UV Quantification
The following diagram illustrates the general workflow for using Alpinone as an external

standard for flavonoid quantification.
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Preparation

HPLC-UV Analysis

Quantification

Accurately weigh
Alpinone standard

Prepare Alpinone
stock solution

(e.g., 1 mg/mL in methanol)

Prepare serial dilutions
for calibration curve
(e.g., 1-100 µg/mL)

Filter all solutions
(0.45 µm syringe filter)

Prepare sample extract
(e.g., plant material)

Inject calibration standards Inject sample solution

Generate calibration curve
(Peak Area vs. Concentration)

Calculate flavonoid concentration
in sample using the

calibration curve

Identify and integrate
flavonoid peaks
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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